(E)-1-(2,5-dichlorothiophen-3-yl)-3-(dimethylamino)prop-2-en-1-one

• IUPAC Name: (E)-1-(2,5-dichlorothiophen-3-yl)-3-(dimethylamino)prop-2-en-1-one
• InChI: InChI=1S/C9H9Cl2NOS/c1-12(2)4-3-7(13)6-5-8(10)14-9(6)11/h3-5H,1-2H3/b4-3+
• InChI Key: ONHIYXCGAJUJID-ONEGZZNKSA-N
• Canonical SMILES: CN(C)C=CC(=O)C1=C(SC(=C1)Cl)Cl
• Isomeric SMILES: CN(C)/C=C/C(=O)C1=C(SC(=C1)Cl)Cl
• Molecular Formula: C9H9Cl2NOS
• Molecular Weight: 250.14 g/mol

Description

(E)-1-(2,5-dichlorothiophen-3-yl)-3-(dimethylamino)prop-2-en-1-one, also known as DCPD, is an organosulfur compound used in a variety of scientific research applications. DCPD is a versatile chemical compound with a wide range of biochemical and physiological effects.

Scientific Research Applications

Nonlinear Optical Properties and Material Synthesis

Research has focused on the synthesis, structural determination, and evaluation of nonlinear optical properties of chlorinated thienyl chalcone derivatives, including similar compounds. These derivatives have been investigated for their potential in optical applications due to their third-order nonlinear optical properties. For instance, a study has explored the synthesis and crystal structure of three chlorinated theinyl chalcone derivatives, examining their nonlinear refractive index and nonlinear susceptibility through Z-scan techniques. These compounds exhibited significant potential for optical applications due to their exclusive nonlinear optical properties (Ng et al., 2019).

Material Synthesis and Diverse Library Generation

Another aspect of research involves using derivatives as starting materials in alkylation and ring closure reactions to generate a structurally diverse library of compounds. This approach demonstrates the versatility and potential of these compounds in synthesizing various chemical structures for different applications, highlighting their role in creating novel materials (Roman, 2013).

Role in Synthesis of Biologically Active Compounds

Additionally, derivatives have been utilized as intermediates in the synthesis of biologically active compounds, indicating their importance in medicinal chemistry. For example, the synthesis of (E)-3(dimethylamino) -1(1H-indol-3-yl) prop-2-en-1-one is crucial in producing compounds like osimertinib, highlighting their relevance in developing cancer therapeutics (Zou et al., 2018).

Optical Device Applications

Research has also focused on the nonlinear optical absorption of novel chalcone derivative compounds. Studies suggest these compounds could serve as potential candidates for optical device applications, like optical limiters, due to their distinct nonlinear absorption behavior at different laser intensities (Rahulan et al., 2014).